Cas no 88464-98-6 (Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-)
88464-98-6 structure
Product Name:Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-
CAS No:88464-98-6
MF:C16H14O4
MW:270.279964923859
CID:631777
PubChem ID:22404870
Update Time:2025-04-19
Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-
- 2-[2-(4-carboxyphenyl)ethyl]benzoic acid
- DTXSID50625520
- SCHEMBL7764255
- 88464-98-6
-
- Inchi: 1S/C16H14O4/c17-15(18)13-9-6-11(7-10-13)5-8-12-3-1-2-4-14(12)16(19)20/h1-4,6-7,9-10H,5,8H2,(H,17,18)(H,19,20)
- InChI Key: AWSSUNLCTNMCEW-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCC1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 270.08920892g/mol
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.6Ų
Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]- Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
88464-98-6 (Benzoic acid, 2-[2-(4-carboxyphenyl)ethyl]-) Related Products
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